Cas no 118994-91-5 (5-Oxazolecarbonyl chloride)

• Product Name: 5-Oxazolecarbonyl chloride
• CAS No: 118994-91-5
• MF: C₄H₂ClNO₂
• MW: 131.517179965973
• CID: 3670719
• PubChem ID: 21284958
• Update Time: 2025-04-22

5-Oxazolecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarbonyl chloride
• 1,3-Oxazole-5-carbonyl chloride
• 118994-91-5
• SCHEMBL248524
• oxazole-5-carbonyl chloride

• MDL： MFCD20482872
• Inchi： 1S/C4H2ClNO2/c5-4(7)3-1-6-2-8-3/h1-2H
• InChI Key： WTMXQJKXFQLPLT-UHFFFAOYSA-N
• SMILES： C(Cl)(C1OC=NC=1)=O

Computed Properties

• Exact Mass: 130.9774060Da
• Monoisotopic Mass: 130.9774060Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų